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Compound of Interest

Compound Name: 2-(4-Bromobutyl)-1,3-dioxolane

Cat. No.: B1282568 Get Quote

An In-Depth Technical Guide to 2-(4-Bromobutyl)-1,3-dioxolane

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical intermediates is paramount. This guide provides a detailed overview

of the physicochemical properties and a likely synthetic protocol for 2-(4-Bromobutyl)-1,3-
dioxolane, a valuable building block in organic synthesis.

Physicochemical Properties
2-(4-Bromobutyl)-1,3-dioxolane is a heterocyclic compound with the chemical formula

C₇H₁₃BrO₂. Its structure features a dioxolane ring attached to a brominated butyl chain, making

it a useful intermediate for introducing a protected aldehyde functionality in a carbon skeleton.

The presence of the bromine atom allows for subsequent nucleophilic substitution or

organometallic reactions.

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
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Property Value Reference

Molecular Weight 209.08 g/mol [1][2][3][4][5][6][7]

Monoisotopic Mass 208.00989 Da [4][8]

Chemical Formula C₇H₁₃BrO₂ [1][2][3][4][5][6][7]

Boiling Point 237.6±15.0 °C (Predicted) [5]

Density 1.38 g/cm³ [5]

Refractive Index 1.4780-1.4820 [5]

Elemental Composition
Element Symbol Atomic Mass

Number of
Atoms

Mass Percent

Carbon C 12.011 7 40.21%

Hydrogen H 1.008 13 6.27%

Bromine Br 79.904 1 38.22%

Oxygen O 15.999 2 15.30%

Synthetic Protocol
While a specific experimental protocol for the synthesis of 2-(4-Bromobutyl)-1,3-dioxolane is

not readily available in the searched literature, a highly probable synthetic route can be

deduced from the synthesis of analogous compounds, such as 2-(4-Bromophenyl)-1,3-

dioxolane.[3] The most common and effective method for the synthesis of 1,3-dioxolanes is the

acid-catalyzed reaction of an aldehyde or ketone with a 1,2-diol, in this case, ethylene glycol.

The logical precursor to 2-(4-Bromobutyl)-1,3-dioxolane is 5-bromovaleraldehyde. The

following represents a detailed, plausible experimental protocol for its synthesis.

Reaction: Acetalization of 5-bromovaleraldehyde with ethylene glycol.

Reagents:
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5-bromovaleraldehyde

Ethylene glycol (1.5 - 2.0 equivalents)

p-Toluenesulfonic acid (catalytic amount, e.g., 0.05 equivalents)

Toluene (as solvent, to facilitate azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Apparatus:

Round-bottom flask

Dean-Stark apparatus

Condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus, condenser, and magnetic

stir bar, add 5-bromovaleraldehyde, toluene, and ethylene glycol.

Add a catalytic amount of p-toluenesulfonic acid to the mixture.

Heat the reaction mixture to reflux. The water formed during the reaction will be collected in

the Dean-Stark trap as an azeotrope with toluene.
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Monitor the progress of the reaction by observing the amount of water collected and, if

possible, by thin-layer chromatography (TLC).

Once the reaction is complete (no more water is collected), allow the mixture to cool to room

temperature.

Transfer the reaction mixture to a separatory funnel and wash with a saturated sodium

bicarbonate solution to neutralize the acid catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the toluene under reduced pressure using a rotary evaporator to yield the crude

product.

The crude 2-(4-Bromobutyl)-1,3-dioxolane can be purified by vacuum distillation or column

chromatography on silica gel.

Diagrams
To visually represent the concepts discussed, the following diagrams have been generated

using the DOT language.
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Caption: A workflow diagram illustrating the key steps in the proposed synthesis of 2-(4-
Bromobutyl)-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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